Cas no 1344792-05-7 (1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one
• CAS No: 1344792-05-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5168993
• PubChem ID: 63709526
• Update Time: 2025-10-29

1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,4-dimethylphenyl)-3-ethoxy-
• 1-(2,4-Dimethylphenyl)-3-ethoxyprop-2-en-1-one
• 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one

• Inchi： 1S/C13H16O2/c1-4-15-8-7-13(14)12-6-5-10(2)9-11(12)3/h5-9H,4H2,1-3H3
• InChI Key： NNRMYTZWHCHTLQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1C)(=O)C=COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one

Chemical Profile of 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one (CAS No. 1344792-05-7)

The compound 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one, identified by its CAS number 1344792-05-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This sesquiterpenoid derivative exhibits a unique structural framework that has garnered interest due to its potential biological activities and synthetic utility. The presence of both aromatic and alkenyl functional groups in its molecular structure contributes to its reactivity and makes it a valuable candidate for further chemical investigation.

Recent advancements in chemical biology have highlighted the importance of sesquiterpenoids in drug discovery. These compounds, known for their diverse pharmacological profiles, are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one positions it as a promising scaffold for developing novel therapeutic agents. The dimethylphenyl moiety, in particular, is a key feature that influences the compound's electronic properties and binding affinity to biological targets.

In the realm of synthetic chemistry, this compound serves as an excellent intermediate for constructing more complex molecules. The ethoxyprop-2-en-1-one backbone provides multiple sites for functionalization, enabling chemists to tailor the structure for specific applications. Researchers have leveraged this flexibility to create derivatives with enhanced solubility or improved bioavailability. Such modifications are crucial for optimizing drug candidates during the preclinical phase of pharmaceutical development.

One of the most compelling aspects of 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one is its potential role in modulating enzymatic pathways relevant to human health. Studies have indicated that sesquiterpenoids can interact with enzymes such as cytochrome P450 monooxygenases, which are involved in metabolizing a wide range of xenobiotics. By understanding how this compound interacts with these enzymes, scientists can gain insights into its mechanism of action and explore its therapeutic potential.

The compound's structural similarity to naturally occurring products also makes it an attractive candidate for biosynthetic studies. Researchers are increasingly interested in harnessing natural product templates to develop synthetic pathways that are both efficient and environmentally sustainable. The scaffold of 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one aligns well with this trend, offering opportunities to explore biocatalytic methods for its production.

From a commercial perspective, the demand for specialized intermediates like 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one is on the rise as pharmaceutical companies seek innovative solutions for drug development. Its unique chemical properties make it a versatile building block that can be incorporated into various drug candidates across different therapeutic areas. As the pharmaceutical industry continues to evolve, compounds such as this one will play an increasingly important role in shaping the future of medicine.

The ongoing research into 1-(2,4-dimethylphenyl)-3-ethoxyprop-2-en-1-one underscores its significance in modern chemistry. By combining traditional synthetic methods with cutting-edge computational techniques, scientists are uncovering new ways to exploit its potential. Whether through targeted derivatization or exploration of its natural analogs, this compound represents a cornerstone of contemporary chemical research and development.